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Get Quote

A Closely Related Reagent: ACTI

The search results detail a reagent that is structurally very similar to the one you inquired about: 1-Azido-2-

chloro-1,1,2-trifluoro-2-iodoethane (ACTI) [1].

According to the research, ACTI is highlighted as a highly stable and versatile heterobifunctional reagent

[1]. Its key feature is the presence of two distinct reactive groups:

An azido group
An iodine atom [1]

This design allows it to participate in successive and selective reactions, making it useful for the preparation

of various fluorinated organic compounds [1]. Although not the exact molecule you asked for, the

performance of ACTI can serve as a strong indicator for the potential of iodo-azide bifunctional reagents.

Comparison with Other Heterobifunctional
Crosslinkers

For a broader perspective, the table below summarizes other common types of heterobifunctional

crosslinkers. These typically pair an amine-reactive or thiol-reactive group with a photoreactive azide, which
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is different from the iodo/azide combination but follows the same strategic principle.

Crosslinker Name Reactive Group 1 Reactive Group 2 Key Features / Reactivity

SMCC [2] Amine-reactive

(NHS ester)

Thiol-reactive

(Maleimide)

Classic, stable maleimide for

conjugation [2].

PEAS [2] Amine-reactive

(NHS ester)

Thiol-reactive

(Pyridyldithiol)

Cleavable disulfide bond after

conjugation [2].

ATFB, SE [2] Amine-reactive

(NHS ester)

Photoreactive (Aryl

Azide)

Requires UV light to activate

the azide group [2].

Iodoacetamide Azide
[2]

Thiol-reactive

(Iodoacetamide)

Azide Selective for thiols; azide

engages in "click" chemistry
[2].

Benzophenone-4-
Maleimide [2]

Thiol-reactive
(Maleimide)

Photoreactive
(Benzophenone)

Benzophenone offers higher
specificity than aryl azides [2].

A core experimental protocol that applies to many azide-containing reagents, including ones like ACTI, is

the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), commonly known as "click chemistry" [3].

The general workflow is as follows:
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Step 1: Incorporation
Metabolic or chemical incorporation

of azide-modified building block

Step 2: Detection
Addition of fluorescent alkyne probe

and copper catalyst

Step 3: Conjugation
'Click' reaction forms a stable

triazole linkage

Step 4: Analysis
Visualization (e.g., microscopy) or

enrichment for analysis

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A highly stable and versatile heterobifunctional fluoroalkylation... [pubs.rsc.org]

2. Molecular Probes heterobifunctional ... | Thermo Fisher Scientific - US [thermofisher.com]

3. Click Chemistry—Section 3. | Thermo Fisher Scientific - US [thermofisher.com]

To cite this document: Smolecule. [1-Azido-2-iodoethane performance in heterobifunctional labeling].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3023662#1-

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s3023662?utm_src=pdf-body-img
https://www.smolecule.com/products/s3023662?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2016/ob/c6ob00637j
https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/tables/molecular-probes-heterobifunctional-crosslinkers.html
https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/reagents-for-modifying-groups-other-than-thiols-or-amines/click-chemistry.html
https://www.smolecule.com/products/b3023662#1-azido-2-iodoethane-performance-in-heterobifunctional-labeling
https://www.smolecule.com/products/b3023662#1-azido-2-iodoethane-performance-in-heterobifunctional-labeling
https://www.smolecule.com/products/s3023662?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


azido-2-iodoethane-performance-in-heterobifunctional-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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